N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c1-10-8-11(2)19(18-10)12(14-4-3-7-22-14)9-16-15(20)13-5-6-17-21-13/h3-8,12H,9H2,1-2H3,(H,16,20)
• InChI Key: QWHNVOOOWIRDMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2=CC=NO2)C3=CC=CS3)C
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Innovative methods for synthesizing compounds with pyrazole, isoxazole, and thiophene moieties have been developed, highlighting the diverse synthetic routes and chemical reactivities of these heterocyclic compounds. For example, the synthesis of 4-amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide demonstrates an innovative approach to creating thienopyrazole derivatives, showcasing the compound's potential as a scaffold for further chemical modifications (Ahmed et al., 2018).

Biological Activities

• Various studies have focused on the biological activities of compounds containing pyrazole, isoxazole, and thiophene units, with applications ranging from antimicrobial to anticancer and anti-inflammatory activities. For instance, compounds exhibiting significant antimicrobial activity against a variety of pathogens have been developed. This includes the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives with notable antimicrobial activities (Gad-Elkareem et al., 2011).
• Another example is the development of novel pyrazole derivatives evaluated for their antidepressant and anticonvulsant activities. These compounds represent a promising class of therapeutic agents with minimized ulcerogenic activity, showcasing the potential for the development of safer pharmaceuticals (Abdel‐Aziz et al., 2009).

Chemical Properties and Applications

• The chemical properties and applications of these compounds extend to areas such as fungicidal activity, where structural isomers of aromatic heterocyclic carboxamides have been examined for their efficacy against gray mold. This research underscores the importance of chemical structure in the biological activity of heterocyclic compounds (Banba et al., 2013).